Cas no 141743-50-2 (Benzonitrile, 2,6-difluoro-4-iodo-)

Benzonitrile, 2,6-difluoro-4-iodo-, is a halogenated aromatic nitrile compound characterized by its distinct substitution pattern of fluorine and iodine atoms on the benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Ullmann-type couplings. The electron-withdrawing nitrile group enhances the electrophilic nature of the aromatic ring, while the fluorine and iodine substituents offer selective sites for further functionalization. Its high purity and stability under standard conditions ensure reliable performance in pharmaceutical, agrochemical, and materials science applications. The compound is particularly useful for constructing complex heterocycles or fluorinated scaffolds.
Benzonitrile, 2,6-difluoro-4-iodo- structure
141743-50-2 structure
Product Name:Benzonitrile, 2,6-difluoro-4-iodo-
CAS No:141743-50-2
MF:C7H2F2IN
MW:264.998760700226
CID:3731275
PubChem ID:19023068
Update Time:2025-10-29

Benzonitrile, 2,6-difluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,6-difluoro-4-iodo-
    • 141743-50-2
    • DTXSID401305144
    • G73824
    • WDYZUODPVUYOOJ-UHFFFAOYSA-N
    • SCHEMBL732229
    • 2,6-difluoro-4-iodobenzonitrile
    • 1,3-difluoro-2-cyano-5-iodobenzene
    • Inchi: 1S/C7H2F2IN/c8-6-1-4(10)2-7(9)5(6)3-11/h1-2H
    • InChI Key: WDYZUODPVUYOOJ-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(C#N)=C(C=1)F)F

Computed Properties

  • Exact Mass: 264.92000g/mol
  • Monoisotopic Mass: 264.92000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.8Ų

Benzonitrile, 2,6-difluoro-4-iodo- Pricemore >>

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